Cas no 1492479-97-6 (2-Bromo-6-butan-2-yloxynaphthalene)

• Product Name: 2-Bromo-6-butan-2-yloxynaphthalene
• CAS No: 1492479-97-6
• MF: C₁₄H₁₅BrO
• MW: 279.172303438187
• MDL: MFCD18360988
• CID: 5075386
• Update Time: 2026-03-01

2-Bromo-6-butan-2-yloxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(sec-butoxy)naphthalene
• 2-Bromo-6-butan-2-yloxynaphthalene

• MDL： MFCD18360988
• Inchi： 1S/C14H15BrO/c1-3-10(2)16-14-7-5-11-8-13(15)6-4-12(11)9-14/h4-10H,3H2,1-2H3
• InChI Key： DPPOACCIQXPJQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C=CC=2C=1)OC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Bromo-6-butan-2-yloxynaphthalene

Professional Introduction to 2-Bromo-6-butan-2-yloxynaphthalene (CAS No. 1492479-97-6)

2-Bromo-6-butan-2-yloxynaphthalene, with the chemical identifier CAS No. 1492479-97-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, featuring a naphthalene core substituted with a bromine atom at the 2-position and an ethoxybutyl group at the 6-position, has garnered attention due to its versatile structural framework and potential applications in drug development.

The structural motif of 2-Bromo-6-butan-2-yloxynaphthalene makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both a bromine atom and an ether linkage provides multiple reaction sites for further functionalization, enabling chemists to tailor the compound for specific applications. This flexibility is particularly useful in medicinal chemistry, where precise molecular modifications can lead to improved pharmacological properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on naphthalene derivatives. The naphthalene ring system is known for its stability and ability to interact with biological targets, making it a preferred scaffold in drug design. 2-Bromo-6-butan-2-yloxynaphthalene, with its unique substitution pattern, offers a promising starting point for the synthesis of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential use in the development of small-molecule inhibitors. Researchers have been exploring its utility in creating molecules that can modulate enzyme activity, which is crucial for treating conditions such as cancer, inflammation, and neurological disorders. The bromine atom at the 2-position allows for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

The ethoxybutyl group at the 6-position of 2-Bromo-6-butan-2-yloxynaphthalene adds another layer of reactivity. This group can be further modified through various chemical transformations, including oxidation, reduction, or hydrolysis, to introduce additional functional groups or alter the physical properties of the molecule. Such modifications are essential for optimizing drug candidates for better bioavailability, solubility, and metabolic stability.

Recent studies have highlighted the importance of naphthalene derivatives in anticancer research. Compounds with similar structural features to 2-Bromo-6-butan-2-yloxynaphthalene have shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in tumor growth and progression. The ability to synthesize these derivatives efficiently is crucial for advancing drug development efforts.

The synthesis of 2-Bromo-6-butan-2-yloxynaphthalene typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of naphthalene derivatives followed by etherification with butanediol or similar alcohols. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Naphthalene derivatives are known for their electronic properties, which make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The structural versatility of 2-Bromo-6-butan-2-yloxynaphthalene allows for fine-tuning these properties through strategic functionalization.

The growing body of research on naphthalene-based compounds underscores their importance in modern chemistry and medicine. As synthetic techniques continue to evolve, the accessibility and utility of such intermediates will likely increase, opening new avenues for innovation. The study of compounds like CAS No. 1492479-97-6 will continue to contribute significantly to our understanding of molecular interactions and their applications in health and technology.